Cas no 22318-80-5 (1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethyl]-)

1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethyl]- structure
22318-80-5 structure
Product Name:1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethyl]-
CAS No:22318-80-5
MF:C14H14O4
MW:246.258564472198
CID:255526
PubChem ID:152444
Update Time:2025-04-19

1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethyl]-
    • 4-[2-(3,5-dihydroxyphenyl)ethyl]benzene-1,2-diol
    • 1,2-Benzenediol, 4-(2-(3,5-dihydroxyphenyl)ethyl)-
    • 4-[2-(3, 5-dihydroxyphenyl)ethyl]benzene-1, 2-diol
    • 3,3',4',5-Tetrahydroxybibenzyl
    • 3,3',4,5'-Tetrahydroxybibenzyl
    • 3,3'',4'',5-tetrahydroxybibenzyl
    • BDBM50045930
    • CHEMBL329520
    • SCHEMBL4542482
    • 4-(3,5-dihydroxyphenethyl)-1,2-benzenediol
    • DTXSID10176861
    • 22318-80-5
    • Dihydropiceatannol
    • Inchi: 1S/C14H14O4/c15-11-5-10(6-12(16)8-11)2-1-9-3-4-13(17)14(18)7-9/h3-8,15-18H,1-2H2
    • InChI Key: KTLRRKBJXAJHJD-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CCC1C=C(C=C(C=1)O)O)O

Computed Properties

  • Exact Mass: 246.08922
  • Monoisotopic Mass: 246.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.393
  • Boiling Point: 482.9°Cat760mmHg
  • Flash Point: 238.2°C
  • Refractive Index: 1.693
  • PSA: 80.92

1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethyl]- Related Literature

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